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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773 Get Quote

Disperse Yellow 211: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Yellow 211 is a monoazo dye primarily utilized in the textile industry for dyeing

synthetic fibers. This technical guide provides a summary of its chemical identity, including its

molecular formula and CAS numbers. While extensive data on its application in dyeing

processes and some environmental fate studies are available, this document notes a

significant lack of in-depth biological, toxicological, and pharmacological data in publicly

accessible literature. This guide presents the available chemical and physical data and

highlights the current knowledge gaps for the scientific and drug development communities.

Chemical Identity and Physical Properties
Disperse Yellow 211 is chemically identified as 5-[2-(4-chloro-2-nitrophenyl)diazenyl]-1-ethyl-

1,2-dihydro-6-hydroxy-4-methyl-2-oxo-3-pyridinecarbonitrile. Its fundamental properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₂ClN₅O₄ [1][2][3][4][5][6]

CAS Number 86836-02-4, 70528-90-4 [1][2][3][4][5][6]

Molecular Weight 361.74 g/mol [1][2][3][7][8]

Appearance Yellow powder/grain [9]

Melting Point 227-229 °C [2][6]

LogP 2.77898 - 3.4 [2][4][6]

Applications
The primary and well-documented application of Disperse Yellow 211 is as a dye for synthetic

fabrics, particularly polyester. It is suitable for high-temperature dyeing methods.[9]

Biological and Toxicological Data: A Knowledge Gap
A comprehensive review of scientific literature reveals a significant scarcity of data regarding

the biological activity, mechanism of action, and toxicological profile of Disperse Yellow 211
relevant to a drug development context. While some studies have investigated the cytotoxic

and genotoxic effects of other disperse dyes, specific and detailed in vitro or in vivo studies on

Disperse Yellow 211 are not readily available in the public domain.[10][11][12][13][14] One

study mentioned Disperse Yellow 211 in the context of assessing the sensitizing potential of

textile dyes, but detailed protocols and quantitative results were not provided.[11]

Due to this lack of data, no information can be provided on:

Signaling Pathways: There is no available research indicating the interaction of Disperse
Yellow 211 with any biological signaling pathways.

Experimental Protocols: Detailed protocols for biological assays are absent from the

literature.

Quantitative Biological Data: No quantitative data, such as IC₅₀ or LD₅₀ values from relevant

biological assays, could be found.
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Experimental Protocols in Non-Biological Systems
While biological experimental protocols are lacking, some studies have detailed methodologies

for the application and analysis of Disperse Yellow 211 in other contexts.

Adsorption Studies for Environmental Analysis
Studies investigating the removal of Disperse Yellow 211 from aqueous solutions have been

conducted. These typically involve batch adsorption experiments to determine the effects of

parameters such as pH, temperature, and adsorbent dosage on dye removal efficiency.

Adsorption kinetics and isotherms are often analyzed to understand the adsorption process.

For example, one study might use a specific adsorbent and vary the initial dye concentration to

measure the amount of dye adsorbed per unit mass of adsorbent over time.

Conclusion
Disperse Yellow 211 is a well-characterized compound in the context of its industrial

application as a textile dye. Its chemical and basic physical properties are established.

However, for an audience of researchers, scientists, and drug development professionals,

there is a critical lack of information regarding its biological effects. The absence of data on its

interaction with biological systems, including signaling pathways and toxicological profiles,

means that its potential as a pharmacological tool or its risk profile in a non-textile context

remains unknown. Further research would be required to elucidate any biological activity of this

compound.

Visualizations
Due to the lack of information on signaling pathways or complex experimental workflows

related to the biological activity of Disperse Yellow 211, no diagrams can be generated at this

time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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